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Compound of Interest

Compound Name: 5-Decanol

Cat. No.: B1670017

This technical guide provides a comprehensive overview of the available thermochemical data
for 5-decanol. It is intended for researchers, scientists, and drug development professionals
who require detailed information on the thermodynamic properties of this secondary alcohol.
This document collates both calculated and experimental data, details relevant experimental
methodologies, and presents logical workflows for data determination.

Core Thermochemical Data

The thermochemical properties of 5-decanol are crucial for understanding its behavior in
various chemical and biological systems. The following tables summarize the key available
data.

Table 1: General and Physical Properties of 5-Decanol
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Property Value Unit Source/Method
Molecular Formula C10H220 - -
Molecular Weight 158.28 g/mol -
CAS Number 5205-34-5 - -
Colorless to pale
Appearance o - [1][2]
yellow liquid
Boiling Point 211.0 °C Estimated
Melting Point 9 °C [3]
Density 0.826 g/mL at 25 °C [3]
Table 2: Thermochemical Properties of 5-Decanol
Property Value Unit Source/Method
Standard Enthalpy of
. Cheméo (Joback
Formation (gas, -407.24 kJ/mol
Method)[4]
AfH°gas)
Enthalpy of Fusion Cheméo (Joback
22.22 kJ/mol
(AfusH®) Method)[4]
Enthalpy of Cheméo (Joback
o 54.14 kJ/mol
Vaporization (AvapH©) Method)[4]
Constant Pressure
o NIST WebBook
Heat Capacity (liquid, 405.77 J/mol-K ]
o (Experimental)[5]
Cp,liquid)
Standard Enthalpy of NIST WebBook
Combustion (liquid, -6619 + 8 kJ/mol (Experimental, for 1-
AcH°liquid) Decanol)
Standard Entropy Estimated based on n-
o ~361 J/(mol-K)
(liquid, S°) octane[6]
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Note: Experimental data for the standard enthalpy of combustion and standard entropy of 5-

decanol are not readily available. The values presented are for its isomer, 1-decanol, and

should be used as an approximation.

Experimental Protocols

The determination of thermochemical data relies on precise experimental techniques. Below

are detailed methodologies for key experiments.

Enthalpy of Combustion by Bomb Calorimetry

The standard enthalpy of combustion of a compound like 5-decanol can be determined using

an adiabatic bomb calorimeter.

Methodology:

Sample Preparation: A precisely weighed sample of high-purity 5-decanol (typically around 1
gram) is placed in a sample holder within the calorimeter's bomb.

Bomb Assembly: The bomb is sealed and pressurized with pure oxygen to approximately 15
atm.[7]

Calorimeter Setup: The bomb is placed in a bucket of a known mass of water. The entire
assembly is housed in an insulating jacket to create adiabatic conditions.

Ignition and Data Acquisition: The sample is ignited via an electrical fuse. The temperature of
the water is monitored and recorded at regular intervals until a constant temperature is
reached.

Calculation: The heat released by the combustion of the sample is calculated from the
temperature rise of the water and the heat capacity of the calorimeter system. The enthalpy
of combustion is then determined on a molar basis. The heat capacity of the calorimeter is
typically determined by combusting a standard substance with a known enthalpy of
combustion, such as benzoic acid.[7]
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Workflow for Bomb Calorimetry

Heat Capacity by Adiabatic Calorimetry

The constant pressure heat capacity of liquid 5-decanol can be measured using an adiabatic
calorimeter.

Methodology:

o Sample Preparation: A known mass of purified 5-decanol is placed in a sample container
within the calorimeter.

o Calorimeter Setup: The sample container is surrounded by an adiabatic shield, and the entire
assembly is placed in a vacuum chamber to minimize heat exchange with the surroundings.

o Heating and Data Acquisition: A known amount of electrical energy is supplied to the sample,
causing a small increase in temperature. The temperature is precisely measured before and
after the energy input.

o Calculation: The heat capacity is calculated by dividing the amount of energy supplied by the
resulting temperature change. This measurement is repeated over a range of temperatures
to determine the heat capacity as a function of temperature.

Logical Relationships in Thermochemistry

The various thermochemical properties are interconnected through the fundamental laws of
thermodynamics.
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Thermodynamic Relationships
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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